Cas no 21901-36-0 (2-Pyridinamine, N,N,3-trimethyl-5-nitro-)

• Product Name: 2-Pyridinamine, N,N,3-trimethyl-5-nitro-
• CAS No: 21901-36-0
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 1404924
• PubChem ID: 66907687
• Update Time: 2025-04-20

2-Pyridinamine, N,N,3-trimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, N,N,3-trimethyl-5-nitro-
• N,N,3-trimethyl-5-nitro-2-Pyridinamine
• SCHEMBL1100036
• DA-43215
• 21901-36-0

• Inchi： 1S/C8H11N3O2/c1-6-4-7(11(12)13)5-9-8(6)10(2)3/h4-5H,1-3H3
• InChI Key： ITSUQKGWFHVUSZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C(C)=C1)N(C)C)=O

Computed Properties

• Exact Mass: 181.08523
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 59.27